Cas no 70578-36-8 (Shizukanolide)

• Product Name: Shizukanolide
• CAS No: 70578-36-8
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 975347
• PubChem ID: 333362
• Update Time: 2025-04-19

Shizukanolide Chemical and Physical Properties

Names and Identifiers

• (4aS)-4aα,5,5aα,6,6aα,6b,7,7aβ-Octahydro-3,6bβ-dimethyl-5-methylenecycloprop[2,3]indeno[5,6-b]furan-2(4H)-one
• Shizukanolide
• (4aS,5aS,6aR,6bS,7aS)-3,6b-dimethyl-5-methylene-4,4a,5,5a,6,6a,7,7a-octahydrocyclopropa[2,3]indeno[5,6-b]furan-2(6bH)-one
• AC1L7D4C
• CHLORANTHUS JAPONICUS SIEB
• NSC334032
• Shizukanolid
• shizukanolide A
• DTXSID50318687
• AKOS040734482
• NSC-334032
• 70578-36-8
• CHEMBL3889973
• (1S,7S,9S,10R,12S)-4,9-dimethyl-13-methylidene-6-oxatetracyclo[7.4.0.03,7.010,12]tridec-3-en-5-one
• CS-0637551
• HY-N10912

• Inchi： 1S/C15H18O2/c1-7-9-4-12(9)15(3)6-13-10(5-11(7)15)8(2)14(16)17-13/h9,11-13H,1,4-6H2,2-3H3/t9-,11+,12-,13+,15-/m1/s1
• InChI Key： KCFCNCALMYTQMP-BJEMGHAFSA-N
• SMILES： O1C(C(C)=C2[C@@H]1C[C@]1(C)[C@@H](C2)C(=C)[C@H]2C[C@@H]12)=O

Computed Properties

• Exact Mass: 230.13074
• Monoisotopic Mass: 230.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 230.30

Experimental Properties

• Color/Form: Powder
• Density: 1.17
• Boiling Point: 381.4°C at 760 mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.57
• PSA: 26.3
• LogP: 2.85050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives